5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide 5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide
Brand Name: Vulcanchem
CAS No.: 2640821-29-8
VCID: VC11844219
InChI: InChI=1S/C19H21N7O/c1-24-12-22-16-17(24)20-11-21-18(16)25-7-13-9-26(10-14(13)8-25)19(27)23-15-5-3-2-4-6-15/h2-6,11-14H,7-10H2,1H3,(H,23,27)
SMILES: CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)NC5=CC=CC=C5
Molecular Formula: C19H21N7O
Molecular Weight: 363.4 g/mol

5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide

CAS No.: 2640821-29-8

Cat. No.: VC11844219

Molecular Formula: C19H21N7O

Molecular Weight: 363.4 g/mol

* For research use only. Not for human or veterinary use.

5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide - 2640821-29-8

Specification

CAS No. 2640821-29-8
Molecular Formula C19H21N7O
Molecular Weight 363.4 g/mol
IUPAC Name 2-(9-methylpurin-6-yl)-N-phenyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxamide
Standard InChI InChI=1S/C19H21N7O/c1-24-12-22-16-17(24)20-11-21-18(16)25-7-13-9-26(10-14(13)8-25)19(27)23-15-5-3-2-4-6-15/h2-6,11-14H,7-10H2,1H3,(H,23,27)
Standard InChI Key XPKOURMLRQWFEP-UHFFFAOYSA-N
SMILES CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)NC5=CC=CC=C5
Canonical SMILES CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)NC5=CC=CC=C5

Introduction

5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide is a complex organic compound featuring a purine moiety linked to an octahydropyrrolo[3,4-c]pyrrole framework, further substituted with a phenyl group and a carboxamide functional group. This compound's molecular formula is not explicitly provided in the available literature, but its molecular weight is approximately 368.44 g/mol. The presence of the purine structure suggests potential interactions with biological systems, particularly in pathways involving nucleic acids and various enzymes.

Synthesis and Chemical Behavior

The synthesis of 5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide typically involves multi-step organic reactions. These synthetic routes can be optimized for yield and purity based on reaction conditions, including the use of specific reagents and catalysts to facilitate the formation of desired bonds.

Key Reactions:

  • Coupling Reactions: Involving the combination of purine and pyrrole intermediates.

  • Substitution Reactions: For introducing the phenyl and carboxamide groups.

  • Reduction and Alkylation: To modify the octahydropyrrolo[3,4-c]pyrrole framework.

Biological Activity and Potential Applications

The biological activity of 5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide is primarily attributed to its interaction with biological targets such as enzymes and receptors involved in metabolic pathways. Preliminary studies suggest that compounds with similar structures may exhibit potential therapeutic effects, although further research is necessary to elucidate the precise mechanisms of action and therapeutic potential.

Potential ApplicationDescription
Therapeutic PotentialInteractions with enzymes and receptors in metabolic pathways
Medicinal ChemistryPotential for development as drugs targeting specific biological pathways
Pharmacological StudiesNecessary for understanding the compound's pharmacological profile

Comparative Analysis with Similar Compounds

Several compounds share structural similarities with 5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide, including variations in functional groups and biological activity. For example:

Compound NameMolecular FormulaKey Features
1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol]Lacks carboxamide group; potential for different biological activity
3-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole]benzonitrileContains a benzonitrile moiety; may exhibit distinct pharmacological properties
2-Methyl-5-(6-phenylpyridazin-3-yl)octahydropyrrolo[3,4-c]pyrroleDifferent heterocyclic structure; diverse biological implications

These comparisons highlight the uniqueness of 5-(9-methyl-9H-purin-6-yl)-N-phenyl-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide in terms of its specific functional groups and potential interactions within biological systems.

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